Cas no 160970-07-0 (N-tert-Butyloxycarbonyl Silodosin)

• Product name: N-tert-Butyloxycarbonyl Silodosin
• CAS No: 160970-07-0
• MF: C₃₀H₄₀F₃N₃O₆
• MW: 595.650319099426
• CID: 1061713
• PubChem ID: 25152558

N-tert-Butyloxycarbonyl Silodosin Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl Silodosin
• SCHEMBL8539494
• (R)-tert-Butyl (1-(7-carbamoyl-1-(3-hydroxypropyl)indolin-5-yl)propan-2-yl)(2-(2-(2,2,2-trifluoroethoxy)phenoxy)ethyl)carbamate
• tert-butyl N-[(2R)-1-[7-carbamoyl-1-(3-hydroxypropyl)-2,3-dihydroindol-5-yl]propan-2-yl]-N-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]carbamate
• N-[(1R)-2-[7-(Aminocarbonyl)-2,3-dihydro-1-(3-hydroxypropyl)-1H-indol-5-yl]-1-methylethyl]-N-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]-carbamic Acid 1,1-Dimethylethyl Ester
• 160970-07-0
• tert-butyl (R)-N-[2-[7-carbamoyl-1-(3-hydroxypropyl)-2,3-dihydro-1H-indol-5-yl]-1-methylethyl]-N-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]-ethyl]carbamate
• tert-Butyl (R)-N-[2-[7-carbamoyl-1-(3-hydroxy-propyl)-2,3-dihydro-1H-indol-5-yl]-1-methylethyl]-N-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]carbamate
• tert-butyl N-[(2R)-1-[7-carbamoyl-1-(3-hydroxypropyl)-2,3-dihydro-1H-indol-5-yl]propan-2-yl]-N-{2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl}carbamate

• Inchi： InChI=1S/C30H40F3N3O6/c1-20(16-21-17-22-10-12-35(11-7-14-37)26(22)23(18-21)27(34)38)36(28(39)42-29(2,3)4)13-15-40-24-8-5-6-9-25(24)41-19-30(31,32)33/h5-6,8-9,17-18,20,37H,7,10-16,19H2,1-4H3,(H2,34,38)/t20-/m1/s1
• InChI Key： KOPCPLUGJAGRLM-HXUWFJFHSA-N
• SMILES： CC(CC1=CC2=C(C(=C1)C(=O)N)N(CC2)CCCO)N(CCOC3=CC=CC=C3OCC(F)(F)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 595.28692049g/mol
• Monoisotopic Mass: 595.28692049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 5

Experimental Properties

• Solubility: Dichloromethane, Ethyl Acetate, Tetrahydrofuran

N-tert-Butyloxycarbonyl Silodosin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives